Cas no 1261613-07-3 (2-Bromo-6-(cyanomethyl)benzonitrile)

2-Bromo-6-(cyanomethyl)benzonitrile is a versatile brominated benzonitrile derivative featuring both a cyano and a cyanomethyl functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical precursors. The presence of reactive bromine and nitrile groups enables selective functionalization through cross-coupling reactions, nucleophilic substitutions, or cyclization processes. Its high purity and stability make it suitable for use in fine chemical and agrochemical research. The compound’s well-defined structure ensures reproducibility in synthetic applications, while its dual functionality offers flexibility in designing complex molecular architectures. It is commonly employed in academic and industrial laboratories for targeted chemical transformations.

2-Bromo-6-(cyanomethyl)benzonitrile structure

1261613-07-3 structure

Product Name:2-Bromo-6-(cyanomethyl)benzonitrile

CAS No:1261613-07-3

MF:C₉H₅BrN₂

MW:221.053400754929

CID:2621069

PubChem ID:121228830

Update Time:2025-05-25

2-Bromo-6-(cyanomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-cyanophenylacetonitrile
- A1-48665
- 1261613-07-3
- AT30474
- SCHEMBL22904469
- 2-Bromo-6-(cyanomethyl)benzonitrile
- Inchi： 1S/C9H5BrN2/c10-9-3-1-2-7(4-5-11)8(9)6-12/h1-3H,4H2
- InChI Key： NEEBJDKUCZPHBA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(CC#N)=C1C#N

Computed Properties

Exact Mass: 219.96361Da
Monoisotopic Mass: 219.96361Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 47.6Å²

2-Bromo-6-(cyanomethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1210884-1g	2-Bromo-6-(cyanomethyl)benzonitrile	1261613-07-3	95%	1g	$595	2024-05-23
eNovation Chemicals LLC	Y1210884-1g	2-Bromo-6-(cyanomethyl)benzonitrile	1261613-07-3	95%	1g	$595	2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1688645-1g	2-Bromo-6-(cyanomethyl)benzonitrile	1261613-07-3	98%	1g	￥10476.00	2024-08-09
eNovation Chemicals LLC	Y1210884-1g	2-Bromo-6-(cyanomethyl)benzonitrile	1261613-07-3	95%	1g	$595	2025-02-21

2-Bromo-6-(cyanomethyl)benzonitrile Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. Ambidentate coordination in hydrogen bonded dimethyl sulfoxide, (CH3)2SO⋯H3O+, and in dichlorobis(dimethyl sulfoxide) palladium(ii) and platinum(ii) solid solvates, by vibrational and sulfur K-edge X-ray absorption spectroscopy†

Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338

Additional information on 2-Bromo-6-(cyanomethyl)benzonitrile

2-Bromo-6-(cyanomethyl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 1261613-07-3, known as 2-Bromo-6-(cyanomethyl)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a benzonitrile ring with a cyanomethyl group at the 6-position. The benzonitrile core provides a rigid aromatic framework, while the bromo and cyanomethyl substituents introduce functional groups that enhance its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of 2-Bromo-6-(cyanomethyl)benzonitrile as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the construction of two-dimensional covalent organic frameworks (COFs), where its bromine atom serves as a reactive site for nucleophilic substitution reactions. The presence of the cyanomethyl group further enhances the molecule's ability to participate in cross-coupling reactions, making it an invaluable building block in modern organic chemistry.

In addition to its role in materials science, 2-Bromo-6-(cyanomethyl)benzonitrile has shown promise in drug discovery efforts. Its structure allows for precise modulation of pharmacokinetic properties, making it a valuable starting material for designing bioactive compounds. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-Bromo-6-(cyanomethyl)benzonitrile typically involves multi-step processes that require meticulous control over reaction conditions. One common approach involves the bromination of a precursor benzonitrile derivative followed by selective alkylation to introduce the cyanomethyl group. The use of catalytic systems, such as palladium catalysts, has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

From an environmental perspective, 2-Bromo-6-(cyanomethyl)benzonitrile exhibits favorable properties that align with green chemistry principles. Its high stability under normal storage conditions minimizes waste generation during synthesis and handling. Furthermore, its application in energy-efficient materials has contributed to reducing carbon footprints in various industries.

In conclusion, 2-Bromo-6-(cyanomethyl)benzonitrile stands out as a versatile and impactful compound with applications spanning multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a cornerstone in contemporary chemical innovation. As scientific advancements continue to unfold, this compound is expected to unlock new possibilities in both academic research and industrial applications.